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Compound of Interest

Compound Name: Aladorian

Cat. No.: B110129

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling Aladorian (also
known as ARMO036) in a laboratory setting. Aladorian is a benzothiazepine derivative and a
ryanodine receptor (RyR2) blocker used in research, particularly in studies of heart failure and
catecholaminergic polymorphic ventricular tachycardia.[1][2][3] Due to the absence of a publicly
available Safety Data Sheet (SDS) for Aladorian, this guide synthesizes information from
chemical suppliers and infers potential hazards based on the SDS for Diltiazem, a structurally
related benzothiazepine.[1][2][3]

Probable Hazard Profile and Precautionary
Measures

While specific toxicity data for Aladorian is not available, related benzothiazepine compounds
like Diltiazem are classified as harmful if swallowed and are suspected of damaging fertility or
the unborn child.[1][2][3] Therefore, it is prudent to handle Aladorian with a high degree of
caution.

Assumed Hazards:
¢ Acute Oral Toxicity: Harmful if ingested.

o Reproductive Toxicity: May be a suspected reproductive toxin.
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» Eye Irritation: May cause serious eye irritation.

o Skin Irritation: May cause skin irritation upon prolonged contact.

o Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

All personnel must be thoroughly trained in the handling of potent research compounds before

working with Aladorian. Always work in a well-ventilated area, preferably within a certified

chemical fume hood, especially when handling the solid form or preparing stock solutions.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to ensure personal safety. The following table

outlines the recommended PPE for various tasks involving Aladorian.

Respiratory

Task Eye Protection Hand Protection  Body Protection .
Protection
o Chemical safety Nitrile or N95/P100
Weighing and o )
) ) goggles with side  neoprene gloves Fully buttoned respirator or use
Handling Solid ) ) )
) shields or a face (double-gloving lab coat. of a chemical
Aladorian ]
shield. recommended). fume hood.
Preparing Stock Chemical safety o Work within a
Nitrile or Fully buttoned

and Working

Solutions

goggles with side
shields.

neoprene gloves.

lab coat.

certified chemical

fume hood.

In Vitro / In Vivo

Standard safety

glasses with side

Nitrile or

Fully buttoned

Not generally
required if

solutions are

Experiments ) neoprene gloves. lab coat. ]
shields. handled with
care.
_ N95/P100
Chemical-

Spill Cleanup

Chemical safety

goggles and face

Heavy-duty nitrile

or neoprene

resistant apron

or coveralls over

respirator for

powders; organic

shield. gloves. vapor cartridge
a lab coat. ]
for solutions.
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Physical and Chemical Properties

The following table summarizes the known properties of Aladorian based on information from
various chemical suppliers.

Property Value Source

2-(7-methoxy-3,5-dihydro-2H-
Chemical Name 1,4-benzothiazepin-4-yl)-2- PubChem

oxoacetic acid

Synonyms ARMO036, S-36, S-44121-1 InvivoChem, GlpBio
Molecular Formula C12H13NO4S InvivoChem
Molecular Weight 267.30 g/mol InvivoChem
Appearance Solid powder BOC Sciences
Solubility Soluble in DMSO BOC Sciences

_ -20°C for up to 3 years; 4°C for ]
Storage (Solid) 02 InvivoChem
up to 2 years

) -80°C for up to 6 months; )
Storage (In Solution) InvivoChem
-20°C for up to 1 month

Experimental Protocols
Safe Preparation of a 10 mM Stock Solution of Aladorian
in DMSO

This protocol outlines the steps for safely preparing a stock solution of Aladorian. All steps
involving the handling of solid Aladorian or the concentrated stock solution must be performed
in a certified chemical fume hood.

Materials:
o Aladorian powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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o Calibrated analytical balance

o Chemical-resistant weigh paper or boat

o Appropriate volumetric flask (e.g., 1 mL, 5 mL)

o Calibrated micropipettes

e \ortex mixer

e Amber glass vials or cryovials for storage

o Appropriate PPE (see table above)

Procedure:

e Pre-Work Preparations:

o Don all required PPE: lab coat, chemical safety goggles, and double nitrile gloves.

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Prepare a designated waste container for Aladorian-contaminated materials.

» Weighing Aladorian:

o Tare the analytical balance with a clean weigh boat.

o Carefully weigh the desired amount of Aladorian powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh 2.673 mg of Aladorian (Molecular Weight = 267.3 g/mol ).

o Record the exact weight.

e Solubilization:

o Carefully transfer the weighed Aladorian powder into the appropriate volumetric flask.

o Using a calibrated micropipette, add approximately half the final volume of DMSO to the
flask.
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o Gently swirl the flask or vortex at a low speed until the solid is completely dissolved. A brief
warming in a 37°C water bath may aid dissolution.

o Once dissolved, add DMSO to the final desired volume.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in amber glass or cryovials to
minimize freeze-thaw cycles.

o Clearly label each vial with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the aliquots at -20°C or -80°C as per the storage guidelines.
« Decontamination and Waste Disposal:

o Wipe down the balance, spatula, and work surface in the fume hood with a suitable
decontaminating solution (e.g., 70% ethanol).

o Dispose of all contaminated materials (weigh boat, pipette tips, gloves) in the designated
hazardous chemical waste container.

Visualized Workflows
PPE Selection Workflow for Handling Aladorian
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Start: Handling Aladorian

What is the task?

Solid Form Dilute Solutions

Required PPE:
- Chemical Goggles & Face Shield
- Double Nitrile Gloves
- Lab Coat
- N95/P100 Respirator

Required PPE:
- Chemical Goggles
- Nitrile Gloves
- Lab Coat
- Work in Fume Hood

Required PPE:
- Safety Glasses
- Nitrile Gloves
- Lab Coat

Click to download full resolution via product page

Accident

Required PPE:
- Goggles & Face Shield
- Heavy-Duty Gloves
- Chemical Apron
- Appropriate Respirator

Caption: Decision tree for selecting appropriate PPE when working with Aladorian.

Aladorian Waste Disposal Plan
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Waste Generation

Contaminated Solids Unused/Expired Solutions
(Gloves, Tips, Weigh Boats) (DMSO Stocks, Aqueous Buffers)

Segregation & Collection

Labeled Hazardous Solid Labeled Hazardous Liquid
Waste Container Waste Container (Compatible Material)

Final Disposal

Arrange Pickup by
Environmental Health & Safety

High-Temperature Incineration
at a Licensed Facility

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of Aladorian waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Aladorian
(ARMO036)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110129#personal-protective-equipment-for-handling-
aladorian]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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